Cas no 319016-04-1 (4-((4-Methoxyphenyl)amino)benzonitrile)

4-((4-Methoxyphenyl)amino)benzonitrile structure
319016-04-1 structure
Product Name:4-((4-Methoxyphenyl)amino)benzonitrile
CAS No:319016-04-1
MF:C14H12N2O
MW:224.257883071899
CID:1089710
PubChem ID:11333570
Update Time:2024-10-31

4-((4-Methoxyphenyl)amino)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-((4-Methoxyphenyl)amino)benzonitrile
    • 4-(4-methoxyanilino)benzonitrile
    • SB79985
    • DTXSID70462671
    • SCHEMBL5450744
    • 4-(4-Methoxyphenylamino)benzonitrile
    • 4-[n(4-methoxyphenyl)amino]benzonitrile
    • AKOS000218312
    • Y13956
    • ADFFIBFCJODNOW-UHFFFAOYSA-N
    • 4-[(4-methoxyphenyl)amino]benzonitrile
    • 319016-04-1
    • FT-0723632
    • DA-06933
    • Inchi: 1S/C14H12N2O/c1-17-14-8-6-13(7-9-14)16-12-4-2-11(10-15)3-5-12/h2-9,16H,1H3
    • InChI Key: ADFFIBFCJODNOW-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC(=CC=1)NC1C=CC(C#N)=CC=1

Computed Properties

  • Exact Mass: 224.094963011g/mol
  • Monoisotopic Mass: 224.094963011g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 45Ų

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